Cesium sulfate
Overview
Description
Cesium sulfate is an inorganic compound and salt with the formula Cs2SO4. It is a white, water-soluble solid that is used to prepare dense aqueous solutions for use in isopycnic (or “density-gradient”) centrifugation .
Synthesis Analysis
Cesium sulfate-based crystals can be obtained from aqueous solutions with a mole ratio of Cs2CO3:H2SO4:H3PO4 at 2:1:1, respectively. The solution is then gently heated until a complete transparent is observed. The solution is thereafter left to cool down to room temperature .
Molecular Structure Analysis
The crystal structure of Cs2(HSO4)(H2AsO4) is built up from discrete HxS(As)O4− tetrahedra connected to zigzag chains via hydrogen bridges . The structure is determined by a single-crystal X-ray analysis, and shows that this compound crystallizes in a monoclinic system P21/n .
Chemical Reactions Analysis
Under optimum conditions, nearly all of the cesium species in the spent resins are converted into thermally stable cesium sulfate (Cs2SO4) at temperatures up to 1000 °C .
Physical And Chemical Properties Analysis
Cesium sulfate is a moderately water and acid soluble cesium source for uses compatible with sulfates .
Scientific Research Applications
Nonlinear Optics and Antimicrobial Applications
Cesium sulfate can be used to dope 4-methoxyaniline to form a new single crystal (CS-4MOA) which has applications in nonlinear optics (NLO) and antimicrobial activities . The CS-4MOA crystal exhibits several functional groups and crystallizes in an orthorhombic crystal structure . It has been found to be stable up to 88 °C and shows good transparency in the region of 330–1100 nm .
Perovskite Solar Cells
Cesium sulfate has been used as an additive to reinforce the efficiency and stability of perovskite solar cells . The incorporation of Cs2SO4 onto SnO2 layers can increase the electronic conductivity and also improve the surface coverage and interface flatness via Sn–O–Cs bonding . This results in a seamless integration of high-quality perovskite absorber on ETL that expedite comprehensive transport kinetics in the device .
Medicine
Cesium has been used in the field of medicine for the treatment of cancers . Although the specific role of cesium sulfate in this application is not detailed, it’s likely that it contributes to the overall effectiveness of cesium-based treatments .
Solar Energy Conversion
Cesium, including its sulfate form, is used in the efficient conversion of solar energy in perovskite compounds . This application is particularly important in the development of sustainable energy solutions .
Atomic Clocks
Cesium is used to improve the timing accuracy in atomic clocks . While the specific role of cesium sulfate is not detailed, it’s likely that it contributes to the overall performance of cesium-based atomic clocks .
Fuel Cells
Cesium sulfate can be used in the production of fuel cells . Metallic ions, including cesium ions, can be dispersed using suspended or coated nanoparticles and deposited using sputtering targets and evaporation materials .
Oxidation Behavior of Resin
Cesium ions, potentially including those from cesium sulfate, have been found to cause a greater mass reduction when compared to the mass loss of clean resin at a temperature range of 200–450 °C . This suggests that cesium sulfate could be used to modify the oxidation behavior of resin .
Safety And Hazards
Future Directions
properties
IUPAC Name |
dicesium;sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cs.H2O4S/c;;1-5(2,3)4/h;;(H2,1,2,3,4)/q2*+1;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLJPGEWQYJVDPF-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-].[Cs+].[Cs+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cs2SO4, Cs2O4S |
Source
|
| Record name | caesium sulfate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Caesium_sulfate | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883109 |
Source
|
| Record name | Cesium sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.88 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Merck Index] White odorless powder; [Alfa Aesar MSDS] |
Source
|
| Record name | Cesium sulfate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12866 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cesium sulfate | |
CAS RN |
10294-54-9 |
Source
|
| Record name | Cesium sulfate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010294549 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfuric acid, cesium salt (1:2) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cesium sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883109 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Caesium sulphate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.589 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | CESIUM SULFATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8D6R91CS62 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
ANone: Cesium sulfate has the molecular formula Cs2SO4 and a molecular weight of 361.87 g/mol.
A: Yes, several studies utilize various spectroscopic techniques to characterize cesium sulfate. For instance, infrared (IR) spectroscopy has been employed to analyze the vibrational modes of sulfate anions in cesium sulfate compounds []. Additionally, X-ray diffraction has been extensively used to determine the crystal structure of cesium sulfate and its hydrates [, ].
A: Research indicates that cesium sulfate can accelerate the formation of silicon dioxide (SiO2) on silicon nitride (Si3N4) surfaces at elevated temperatures, contributing to lubrication properties []. This suggests potential applications in high-temperature lubrication.
A: Yes, studies have explored the use of cesium sulfate as a promoter in vanadium-containing catalysts for naphthalene oxidation []. Partial substitution of potassium sulfate with cesium sulfate in these catalysts led to increased selectivity towards phthalic anhydride and a decrease in the optimum operating temperature, highlighting its potential in enhancing catalytic performance.
A: Cesium sulfate exhibits good solubility in water. Studies have investigated the solid-liquid phase equilibria of systems containing cesium sulfate, water, and various aliphatic alcohols, providing valuable data on solubility limits and phase behavior [, ].
A: Yes, cesium sulfate density gradient centrifugation is a well-established technique in molecular biology. It has been widely employed for separating and analyzing biological macromolecules like DNA, RNA, and ribosomes [, , , , , , , ].
A: Injecting squid giant axons with cesium sulfate solutions leads to prolonged action potentials []. This effect is attributed to cesium ions inhibiting outward potassium movement during neuronal excitation [, ].
ANone: While the provided research focuses primarily on chemical and biological applications of cesium sulfate, it's important to note that cesium compounds, in general, require careful handling and disposal. Further research is needed to assess the specific environmental impact and degradation pathways of cesium sulfate.
A: Yes, other cesium salts like cesium chloride are commonly used in density gradient centrifugation. The choice between cesium sulfate and cesium chloride depends on the specific application and the molecules being separated. For instance, cesium sulfate is often preferred for separating RNA, while cesium chloride is widely used for DNA analysis [, ].
ANone: Researchers have access to a wide range of tools for studying cesium sulfate, including:
- Spectroscopic techniques: IR spectroscopy, X-ray diffraction [, , ].
- Chromatographic methods: High-performance liquid chromatography (HPLC) for separating and analyzing cesium sulfate-containing samples [, ].
- Electrophysiological techniques: Voltage clamp methods for studying the effects of cesium ions on neuronal activity [, ].
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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